25,26-Dihydroxyvitamin D3

Specification

• CAS No.: 29261-12-9
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-1,2-diol
• Standard InChI: InChI=1S/C27H44O3/c1-19-9-12-23(29)17-22(19)11-10-21-8-6-16-27(4)24(13-14-25(21)27)20(2)7-5-15-26(3,30)18-28/h10-11,20,23-25,28-30H,1,5-9,12-18H2,2-4H3/b21-10+,22-11-/t20-,23+,24-,25+,26?,27-/m1/s1
• Standard InChI Key: QOWCBCXATJITSI-ZLNGONTQSA-N
• Isomeric SMILES: C[C@H](CCCC(C)(CO)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C
• SMILES: CC(CCCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(CCCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: Solid

Introduction

25,26-Dihydroxyvitamin D3, also known as 25,26-dihydroxycholecalciferol, is a metabolite of vitamin D3. It is chemically synthesized as two stereoisomers: 25(R),26-dihydroxyvitamin D3 and 25(S),26-dihydroxyvitamin D3. This compound plays a role in intestinal calcium transport, which is crucial for maintaining calcium balance in the body.

Biological Activity

The biological activity of 25,26-dihydroxyvitamin D3 involves enhancing intestinal calcium absorption. Studies have shown that both the R and S stereoisomers can increase calcium absorption in rats on a calcium-deficient diet, although this effect is suppressed by bilateral nephrectomy. The R isomer has been found to be more potent than the S isomer in displacing radiolabeled 25-hydroxyvitamin D3 from its binding protein.

Intestinal Calcium Transport

Metabolite	Effect on Calcium Absorption	Dietary Conditions
25,26-Dihydroxyvitamin D3	Increases calcium absorption	Calcium-deficient diet
24,25-Dihydroxyvitamin D3	Increases calcium absorption	Calcium-deficient diet

Stereoisomer Potency

Stereoisomer	Potency in Displacing 25-Hydroxyvitamin D3
25(R),26-Dihydroxyvitamin D3	Approximately 325 fmol/mL required for 50% displacement
25(S),26-Dihydroxyvitamin D3	Approximately 850-1000 fmol/mL required for 50% displacement

The R isomer is more potent than the S isomer in displacing radiolabeled 25-hydroxyvitamin D3 from its binding protein.

Metabolic Pathways